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Compound of Interest

Compound Name: Vinyltriacetoxysilane

Cat. No.: B1195284 Get Quote

Essential Safety and Handling Guide for
Vinyltriacetoxysilane
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling Vinyltriacetoxysilane, including personal protective equipment (PPE)

recommendations, operational procedures, and disposal plans.

Chemical Identifier:

Property Value

Chemical Name Vinyltriacetoxysilane

CAS Number 4130-08-9

Molecular Formula C8H12O6Si

Synonyms Triacetoxyvinylsilane, VTAS

Hazard Summary
Vinyltriacetoxysilane is a combustible liquid that causes severe skin burns and eye damage.

[1][2] It reacts with water and moisture to release acetic acid, which can be irritating.[3][4]

Inhalation may cause irritation to the respiratory tract.[1]
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Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling Vinyltriacetoxysilane to

minimize exposure risk.

PPE Category Item Standard/Specification

Hand Protection Chemical-resistant gloves
Neoprene or nitrile rubber

gloves are recommended.[1]

Eye and Face Protection Safety goggles or face shield

Chemical goggles or a face

shield should be worn.[1]

Contact lenses should not be

worn when handling this

chemical.[1]

Body Protection Protective clothing

Wear suitable protective

clothing to prevent skin

contact.[1]

Respiratory Protection NIOSH-certified respirator

A combination organic

vapor/acid gas (yellow

cartridge) respirator is

recommended.[1]

Operational Plan for Safe Handling
Adherence to the following procedural steps is critical for safely handling

Vinyltriacetoxysilane.

Ventilation: Always work in a well-ventilated area, such as a chemical fume hood, to prevent

the accumulation of vapors.[1]

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.[1] Do not breathe vapors or mists.[1]

Grounding: When transferring material, ground and bond containers to prevent static

discharge.[5] Use only non-sparking tools.[1]
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Hygiene: Wash hands thoroughly with mild soap and water after handling and before eating,

drinking, or smoking.[1] Contaminated clothing should be washed before reuse.[1]

Storage: Store in a cool, well-ventilated place in a tightly closed container.[1] Keep away

from heat, sparks, and open flames.[1] Incompatible materials include oxidizing agents,

peroxides, and strong bases.[1]

Emergency Procedures
Immediate action is crucial in the event of accidental exposure.

Exposure Route First-Aid Measures

Inhalation

Remove the individual to fresh air and keep

them at rest in a comfortable breathing position.

[1] Seek medical advice if you feel unwell.[1]

Skin Contact

Immediately remove all contaminated clothing.

[1] Wash the affected area with plenty of soap

and water.[1] Seek immediate medical attention.

[1]

Eye Contact

Immediately flush the eyes thoroughly with

water for at least 15 minutes.[1] If present,

remove contact lenses and continue rinsing.[1]

Get immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[2] Rinse the mouth

with water.[2] Never give anything by mouth to

an unconscious person.[1] Call a physician or

poison control center immediately.[1]

Spill and Disposal Plan
Proper containment and disposal are essential to prevent environmental contamination and

further exposure.

Spill Response:
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In the event of a spill, evacuate unnecessary personnel from the area.[1] The cleanup crew

must be equipped with the proper personal protective equipment.[1] Prevent the spill from

entering sewers and public waters.[1] Use an absorbent material to collect the spill, then sweep

or shovel it into an appropriate container for disposal.[1]

Disposal:

Dispose of Vinyltriacetoxysilane and any contaminated materials in accordance with local,

state, and federal regulations.[1] The material may be incinerated by a licensed waste disposal

facility.[1] Avoid release into the environment.[1]

Experimental Workflow: Vinyltriacetoxysilane Spill
Response
The following diagram outlines the step-by-step procedure for responding to a

Vinyltriacetoxysilane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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